Cas no 1804414-12-7 (2,5-Dichloro-4-mercaptopyridine)

• Product Name: 2,5-Dichloro-4-mercaptopyridine
• CAS No: 1804414-12-7
• MF: C₅H₃Cl₂NS
• MW: 180.055017709732
• MDL: MFCD28786721
• CID: 4904716
• PubChem ID: 130958726
• Update Time: 2025-10-17

2,5-Dichloro-4-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-4-mercaptopyridine

• MDL： MFCD28786721
• Inchi： 1S/C5H3Cl2NS/c6-3-2-8-5(7)1-4(3)9/h1-2H,(H,8,9)
• InChI Key： DPDSXURQWYPVIV-UHFFFAOYSA-N
• SMILES： ClC1=CNC(=CC1=S)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• XLogP3: 2.4
• Topological Polar Surface Area: 44.1

Additional information on 2,5-Dichloro-4-mercaptopyridine

2,5-Dichloro-4-mercaptopyridine (CAS No. 1804414-12-7): An Overview of Its Properties and Applications

2,5-Dichloro-4-mercaptopyridine (CAS No. 1804414-12-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with two chlorine atoms and a mercapto group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable reagent in various applications.

The molecular formula of 2,5-Dichloro-4-mercaptopyridine is C₅H₃Cl₂N₁S₁, and its molecular weight is approximately 180.09 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of chlorine atoms on a pyridine ring and the introduction of a mercapto group. The synthesis process can be tailored to achieve high purity and yield, which is crucial for its use in sensitive applications such as drug discovery and materials science.

2,5-Dichloro-4-mercaptopyridine exhibits notable chemical reactivity due to the presence of the mercapto group, which can participate in various chemical reactions such as nucleophilic substitution, oxidation, and coordination with metal ions. This reactivity makes it an attractive building block for the synthesis of more complex molecules. Recent studies have explored its potential as a ligand in coordination chemistry, where it can form stable complexes with transition metals. These complexes have shown promise in catalytic applications and as precursors for the synthesis of functional materials.

In the realm of pharmaceutical research, 2,5-Dichloro-4-mercaptopyridine has been investigated for its biological activity. Preliminary studies have indicated that it possesses antimicrobial properties, which could be attributed to its ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Additionally, the compound has been evaluated for its potential as a lead molecule in drug discovery efforts targeting various diseases. Its unique structure and reactivity make it a promising candidate for further optimization through medicinal chemistry approaches.

The physicochemical properties of 2,5-Dichloro-4-mercaptopyridine, such as solubility, melting point, and stability, are critical factors that influence its utility in different applications. It is generally soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and biological assays. The compound's stability under various conditions has been studied to ensure its reliability in long-term storage and experimental protocols.

Safety considerations are paramount when handling 2,5-Dichloro-4-mercaptopyridine. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to prevent skin contact and inhalation. Additionally, appropriate waste disposal methods should be employed to ensure environmental safety.

In conclusion, 2,5-Dichloro-4-mercaptopyridine (CAS No. 1804414-12-7) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure and reactivity make it an invaluable tool for chemists and biologists alike. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.